2-((4-fluorophenyl)thio)-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]acetamide
• InChI: InChI=1S/C17H15FN2O3S/c18-13-1-3-14(4-2-13)24-11-15(21)19-7-9-20-8-5-12-6-10-23-16(12)17(20)22/h1-6,8,10H,7,9,11H2,(H,19,21)
• InChI Key: KWOMZXKUULJDFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCC(=O)NCCN2C=CC3=C(C2=O)OC=C3
• Molecular Formula: C17H15FN2O3S
• Molecular Weight: 346.4 g/mol

Description

2-((4-fluorophenyl)thio)-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)acetamide is a synthetic compound that has been developed for scientific research purposes. It is an organic molecule that has potential applications in the field of medicinal chemistry. The compound has been synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied.

Scientific Research Applications

Potential in Drug Development

Compounds with structural similarities, such as fluorophenyl groups and acetamide linkages, have been investigated for their therapeutic potentials. For instance, 2-(2-Chloro-6-fluorophenyl)acetamides exhibit potent thrombin inhibitory activities, highlighting their potential in anticoagulant therapies (Lee et al., 2007). Similarly, N-(pyridin-4-yl)-(indol-3-yl)acetamides have been explored as antiallergic agents, indicating the relevance of such compounds in allergic response management (Menciu et al., 1999). These findings suggest that the target compound could potentially be explored for its pharmacological properties in similar therapeutic areas.